Cas no 849924-84-1 (3,5-Bis(methylsulfonyl)benzonitrile)

3,5-Bis(methylsulfonyl)benzonitrile is a high-purity organic compound characterized by its dual methylsulfonyl functional groups and benzonitrile core structure. This compound is primarily utilized as an intermediate in pharmaceutical and agrochemical synthesis, where its electron-withdrawing sulfonyl groups enhance reactivity in nucleophilic substitution and cross-coupling reactions. Its well-defined crystalline structure ensures consistent performance in multi-step synthetic processes. The compound exhibits excellent thermal stability and solubility in polar organic solvents, facilitating its use in controlled reaction environments. Its rigid aromatic framework contributes to its utility in constructing complex heterocyclic systems, making it valuable for research and industrial applications requiring precise molecular modifications.
3,5-Bis(methylsulfonyl)benzonitrile structure
849924-84-1 structure
Product Name:3,5-Bis(methylsulfonyl)benzonitrile
CAS No:849924-84-1
MF:C9H9NO4S2
MW:259.30205988884
MDL:MFCD04037977
CID:716761
Update Time:2026-04-29

3,5-Bis(methylsulfonyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,3,5-bis(methylsulfonyl)-
    • 3,5-Bis(methylsulfonyl)benzonitrile
    • MDL： MFCD04037977
    • Inchi： InChI=1S/C9H9NO4S2/c1-15(11,12)8-3-7(6-10)4-9(5-8)16(2,13)14/h3-5H,1-2H3
    • InChI Key： RZFPKGRAQZGUPA-UHFFFAOYSA-N
    • SMILES： CS(=O)(=O)C1=CC(=CC(=C1)C#N)S(=O)(=O)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2

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abcr
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3,5-Bis(methylsulfonyl)benzonitrile Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:849924-84-1)3,5-Bis(methylsulfonyl)benzonitrile
Order Number:A1181454
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:47
Price ($):236.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:849924-84-1)3,5-Bis(methylsulfonyl)benzonitrile
A1181454
Purity:99%
Quantity:5g
Price ($):236.0
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